Cas no 2227871-38-5 (rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227871-38-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6386051
• PubChem ID: 165701512
• Update Time: 2025-11-06

rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine
• EN300-1757571
• 2227871-38-5

• Inchi： 1S/C11H16N2/c1-7-4-5-8(6-13-7)9-10(12)11(9,2)3/h4-6,9-10H,12H2,1-3H3/t9-,10-/m1/s1
• InChI Key： UGVHHDXVANSGNQ-NXEZZACHSA-N
• SMILES： N[C@@H]1[C@@H](C2C=NC(C)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine

rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227871-38-5): An Overview of a Promising Compound in Medicinal Chemistry

rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227871-38-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropanamines and is characterized by its cyclopropane ring and substituted pyridine moiety. The 6-methylpyridin-3-yl group imparts specific pharmacological properties that make it a valuable candidate for further research and development.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine involves several steps, including the formation of the cyclopropane ring and the attachment of the pyridine substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to improve yield and purity while reducing the environmental impact of the synthesis process.

In terms of its biological activity, rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine has demonstrated promising results in various preclinical studies. Research has focused on its potential as a modulator of specific receptors and enzymes involved in neurological disorders, inflammation, and cancer. For instance, studies have shown that this compound can selectively bind to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The 6-methylpyridin-3-yl group plays a crucial role in this binding affinity, contributing to the compound's high selectivity and potency.

One area where rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine has shown particular promise is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical models have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. Additionally, it has been observed to enhance cognitive function in animal models, suggesting its potential as a cognitive enhancer.

In the context of cancer research, rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-yl)cyclopropan-1-amine has been investigated for its ability to inhibit tumor growth and metastasis. Studies have shown that it can interfere with signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. This makes it a potential candidate for combination therapy with existing anticancer drugs to improve treatment outcomes.

The pharmacokinetic properties of rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-y)cyclopropan-1-amnine have also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. Preclinical data indicate that it has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and reducing the frequency of dosing.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-3-y)cyclopropan-amnine. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to explore its therapeutic potential in various disease conditions.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(6-methylpyridin-y)cyclopropan-amnine (CAS No. 2227871-38-5) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.